Cas no 18340-56-2 (4,6-Diamino-2-chloro-5-pyrimidinecarbonitrile)

• Product Name: 4,6-Diamino-2-chloro-5-pyrimidinecarbonitrile
• CAS No: 18340-56-2
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• CID: 3821282
• PubChem ID: 10986685
• Update Time: 2025-04-24

4,6-Diamino-2-chloro-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro-
• 4,6-Diamino-2-chloro-5-pyrimidinecarbonitrile
• 4,6-diamino-2-chloro-pyrimidine-5-carbonitrile
• SCHEMBL8756175
• 18340-56-2
• 4,6-diamino-2-chloropyrimidine-5-carbonitrile

• Inchi： 1S/C5H4ClN5/c6-5-10-3(8)2(1-7)4(9)11-5/h(H4,8,9,10,11)
• InChI Key： SSBDGGIFOJKRTP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 169.0155228Da
• Monoisotopic Mass: 169.0155228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 4,6-Diamino-2-chloro-5-pyrimidinecarbonitrile

In-Depth Analysis of 5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro- (CAS No. 18340-56-2): Properties, Applications, and Market Insights

5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro- (CAS No. 18340-56-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated diaminopyrimidine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and crop protection agents, understanding the properties and applications of this compound is essential for researchers and industry professionals.

The molecular structure of 4,6-diamino-2-chloro-5-pyrimidinecarbonitrile combines three functional groups: an amino group, a chloro substituent, and a cyano group, which contribute to its reactivity and versatility. Recent studies highlight its role as a key building block in the development of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases. The compound's electron-deficient pyrimidine ring facilitates nucleophilic substitution reactions, enabling diverse chemical modifications.

In pharmaceutical applications, 5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro- serves as a precursor for anticancer drugs targeting DNA synthesis pathways. Its structural similarity to purine bases allows it to interfere with enzymatic processes in rapidly dividing cells. Additionally, agrochemical researchers utilize this compound to develop herbicides and fungicides with improved selectivity and environmental safety profiles, aligning with the growing emphasis on sustainable agriculture practices.

The synthesis of CAS 18340-56-2 typically involves cyclization reactions of malononitrile derivatives with chlorinating agents, followed by amination steps. Process optimization has focused on enhancing yield and purity while minimizing hazardous byproducts, reflecting the chemical industry's shift toward green chemistry principles. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's identity and quality specifications critical for regulatory compliance.

Market trends indicate rising demand for 4,6-diamino-2-chloropyrimidine-5-carbonitrile across North America and Asia-Pacific regions, driven by expanding pharmaceutical R&D investments. Suppliers emphasize cGMP-compliant manufacturing and supply chain transparency to meet stringent quality standards. Recent patent filings reveal innovative applications in photodynamic therapy and electronic materials, suggesting potential cross-industry utilization beyond traditional domains.

From a regulatory perspective, proper handling of 5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro- requires standard laboratory safety protocols, including PPE and ventilation controls. While not classified as hazardous under major chemical inventories, its nitrile group warrants precautionary measures during storage and transportation. Environmental fate studies demonstrate moderate biodegradability, with research ongoing to evaluate its ecological impact throughout product lifecycles.

Emerging research explores the compound's potential in COVID-19 related therapeutics, particularly as a scaffold for viral protease inhibitors. This application aligns with current scientific priorities and frequently searched topics in academic databases. Furthermore, computational chemistry studies employ molecular docking simulations to predict its interactions with biological targets, accelerating drug discovery pipelines.

Quality control specifications for 18340-56-2 typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Analytical method development has benefited from advancements in UHPLC technology, enabling faster and more precise quantification. Stability studies under various temperature and humidity conditions guide appropriate packaging and shelf-life determinations for commercial samples.

The global market for pyrimidine derivatives like this compound is projected to grow at 6.2% CAGR through 2030, according to industry reports. This growth reflects broader trends in precision medicine and smart agrochemicals, where tailored molecular structures offer superior performance. Manufacturers are responding by scaling up production capacities while implementing continuous flow chemistry techniques to improve efficiency and sustainability.

In conclusion, 5-Pyrimidinecarbonitrile, 4,6-diamino-2-chloro- represents a multifaceted chemical entity with expanding applications across therapeutic and agricultural sectors. Its synthetic accessibility and structural modularity position it as a valuable tool for addressing contemporary challenges in human health and food security. Ongoing research continues to uncover novel derivatives and applications, ensuring this compound remains relevant in cutting-edge scientific innovation.